Dehydropipernonaline
Dehydropipernonaline
Dehydropipernonaline is a member of benzodioxoles.
Dehydropipernonaline is a natural product found in Piper nigrum, Piper longum, and Piper retrofractum with data available.
Dehydropipernonaline is a natural product found in Piper nigrum, Piper longum, and Piper retrofractum with data available.
Brand Name:
Vulcanchem
CAS No.:
107584-38-3
VCID:
VC20789966
InChI:
InChI=1S/C21H25NO3/c23-21(22-14-8-5-9-15-22)11-7-4-2-1-3-6-10-18-12-13-19-20(16-18)25-17-24-19/h2,4,6-7,10-13,16H,1,3,5,8-9,14-15,17H2/b4-2+,10-6+,11-7+
SMILES:
C1CCN(CC1)C(=O)C=CC=CCCC=CC2=CC3=C(C=C2)OCO3
Molecular Formula:
C21H25NO3
Molecular Weight:
339.4 g/mol
Dehydropipernonaline
CAS No.: 107584-38-3
Cat. No.: VC20789966
Molecular Formula: C21H25NO3
Molecular Weight: 339.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dehydropipernonaline is a member of benzodioxoles. Dehydropipernonaline is a natural product found in Piper nigrum, Piper longum, and Piper retrofractum with data available. |
|---|---|
| CAS No. | 107584-38-3 |
| Molecular Formula | C21H25NO3 |
| Molecular Weight | 339.4 g/mol |
| IUPAC Name | (2E,4E,8E)-9-(1,3-benzodioxol-5-yl)-1-piperidin-1-ylnona-2,4,8-trien-1-one |
| Standard InChI | InChI=1S/C21H25NO3/c23-21(22-14-8-5-9-15-22)11-7-4-2-1-3-6-10-18-12-13-19-20(16-18)25-17-24-19/h2,4,6-7,10-13,16H,1,3,5,8-9,14-15,17H2/b4-2+,10-6+,11-7+ |
| Standard InChI Key | KAYVDASZRFLFRZ-PQECNABGSA-N |
| Isomeric SMILES | C1CCN(CC1)C(=O)/C=C/C=C/CC/C=C/C2=CC3=C(C=C2)OCO3 |
| SMILES | C1CCN(CC1)C(=O)C=CC=CCCC=CC2=CC3=C(C=C2)OCO3 |
| Canonical SMILES | C1CCN(CC1)C(=O)C=CC=CCCC=CC2=CC3=C(C=C2)OCO3 |
| Melting Point | 98 - 99 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator